Cas no 2171162-57-3 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171162-57-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6165572
• PubChem ID: 165819809
• Update Time: 2025-05-20

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• EN300-1579496
• 2171162-57-3

• Inchi： 1S/C26H32N2O5/c1-4-9-22(25(31)27-23(16(2)3)14-24(29)30)28-26(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22-,23+/m0/s1
• InChI Key： JYBSWEDAZYEHKC-XZOQPEGZSA-N
• SMILES： O(C(N[C@H](C(N[C@H](CC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171162-57-3)

The compound (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid, identified by the CAS number 2171162-57-3, is a highly specialized amino acid derivative with significant applications in the fields of peptide synthesis and drug discovery. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in modern chemical research.

The structure of this compound consists of a pentanoic acid backbone with a methyl group at the 4-position. The stereochemistry at the 3-position is defined as R, while the 2-position of the pentanamide group is S. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis, as Fmoc is a well-known protecting group for amino acids. This combination of structural features makes it a key intermediate in the synthesis of bioactive peptides and proteins.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of peptides. The specific stereochemical configuration of this compound allows for precise control over the folding and function of peptides synthesized using it. This has led to its application in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and stereoselective reactions. The use of chiral auxiliaries and enantioselective catalysts has enabled researchers to achieve high enantiomeric excess in its production, ensuring its suitability for use in enantioselective peptide synthesis.

The Fmoc group plays a critical role in protecting the amine functionality during peptide assembly. Its stability under mild basic conditions and ease of removal under acidic conditions make it an ideal choice for solid-phase peptide synthesis (SPPS). This has contributed to its widespread adoption in academic and industrial settings.

Recent advancements in chemical biology have further expanded the applications of this compound. For instance, its use in click chemistry and other modular synthetic strategies has facilitated the rapid construction of complex peptide libraries. These libraries are invaluable for high-throughput screening campaigns aimed at identifying potential drug candidates.

In addition to its role in peptide synthesis, this compound has also been explored for its potential as a building block in medicinal chemistry. Its unique structure allows for the incorporation of diverse functional groups, enabling researchers to design molecules with tailored pharmacokinetic and pharmacodynamic properties.

The growing interest in personalized medicine has further underscored the importance of compounds like (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid. By providing precise control over peptide structure, it enables the creation of therapeutic agents that are both highly specific and effective.

In conclusion, this compound represents a significant advancement in the field of amino acid derivatives. Its unique structure, stereochemistry, and functional groups make it an indispensable tool in peptide synthesis, drug discovery, and chemical biology research. As ongoing studies continue to uncover new applications for this compound, it is poised to play an even greater role in advancing modern medicine.